Cas no 651769-49-2 (Benzoic acid, 4-(1H-tetrazol-5-yl)-, propyl ester)

Benzoic acid, 4-(1H-tetrazol-5-yl)-, propyl ester structure
651769-49-2 structure
Product Name:Benzoic acid, 4-(1H-tetrazol-5-yl)-, propyl ester
CAS No:651769-49-2
MF:C11H12N4O2
MW:232.23858165741
CID:403299
PubChem ID:71376580
Update Time:2025-04-19

Benzoic acid, 4-(1H-tetrazol-5-yl)-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(1H-tetrazol-5-yl)-, propyl ester
    • propyl 4-(2H-tetrazol-5-yl)benzoate
    • AKOS018718676
    • DTXSID80799263
    • 651769-49-2
    • Inchi: 1S/C11H12N4O2/c1-2-7-17-11(16)9-5-3-8(4-6-9)10-12-14-15-13-10/h3-6H,2,7H2,1H3,(H,12,13,14,15)
    • InChI Key: ALRQAYQYDFXSOH-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(C2N=NNN=2)=CC=1)=O)CCC

Computed Properties

  • Exact Mass: 232.09616
  • Monoisotopic Mass: 232.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 80.8Ų

Experimental Properties

  • PSA: 80.76

Benzoic acid, 4-(1H-tetrazol-5-yl)-, propyl ester Related Literature

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